Cas no 6964-21-2 (2-(3-thienyl)acetic acid)

• Product Name: 2-(3-thienyl)acetic acid
• CAS No: 6964-21-2
• MF: C₆H₆O₂S
• MW: 142.175640583038
• MDL: MFCD00005473
• CID: 47126
• PubChem ID: 23404
• Update Time: 2025-04-18

2-(3-thienyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneacetic acid
• Thiophene-3-acetic Acid
• 2-(Thiophen-3-yl)acetic acid
• 2-thiophen-3-ylacetic acid
• 3-THIENYLACETIC ACID
• 3-thienylacetic acid(SALTDATA: FREE)
• Thiophen-3-yl-acetic acid
• 3-Thiopheneethanoic acid
• 2-(3-thienyl)acetic acid
• thien-3-ylacetic acid
• thiophen-3-ylacetic acid
• RCNOGGGBSSVMAS-UHFFFAOYSA-N
• 3B235D2C4J
• 3-thiophenacetic acid
• 3-thiopheneacetic
• 3-Thiopheneaceticacid
• PubChem5586
• thiophen-3-acetic acid
• 3-thiophene
• 3-Thiopheneacetic acid, technical, >=94.0% (T)
• RCNOGGGBSSVMAS-UHFFFAOYSA-
• 2-(thiophene-3-yl) acetic acid
• 2-(thiophen-3-yl)-acetic acid
• 2-(thiophene-3-yl)acetic acid
• 3-Thiopheneacetic acid, 98%
• AM20100656
• Q4634193
• NSC66315
• MFCD00005473
• NSC 66315
• EN300-17372
• SY001354
• PS-5327
• thiophen-3-yl acetic acid
• 6964-21-2
• FT-0601171
• SCHEMBL351615
• T1152
• J-200059
• F2191-0124
• PB28939
• EINECS 230-166-1
• BRN 0113622
• NS00036907
• CS-W001140
• 2-(3-Thienyl)ethanoic acid
• A836582
• HMS1788E07
• DTXSID10219904
• TICARCILLIN SODIUM IMPURITY B [EP IMPURITY]
• HY-W001140
• NSC-66315
• Ticarcillin impurity B
• UNII-3B235D2C4J
• 3-thiophene acetic acid
• BIDD:GT0719
• Z56922167
• AI-942/25034212
• InChI=1/C6H6O2S/c7-6(8)3-5-1-2-9-4-5/h1-2,4H,3H2,(H,7,8)
• AKOS000119382
• 4-18-00-04066 (Beilstein Handbook Reference)
• 3-Thiopheneacetic acid,98%
• DB-353135
• DB-006524
• ALBB-005997
• STK503659
• BBL025878

• MDL： MFCD00005473
• Inchi： 1S/C6H6O2S/c7-6(8)3-5-1-2-9-4-5/h1-2,4H,3H2,(H,7,8)
• InChI Key： RCNOGGGBSSVMAS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(=O)O
• BRN： 0113622

Computed Properties

• Exact Mass: 142.00900
• Monoisotopic Mass: 142.00885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65.5

Experimental Properties

• Color/Form: Not available
• Density: 1.365 (estimate)
• Melting Point: 73-76 °C (lit.)
• Boiling Point: 274.3℃ at 760 mmHg
• Flash Point: 129℃/2.5mm
• Refractive Index: 1.5300 (estimate)
• Water Partition Coefficient: Very soluble in water.
• PSA: 65.54000
• LogP: 1.37520
• Solubility: Not available
• Sensitiveness: Sensitive to air
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(3-thienyl)acetic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：1759
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S24/25-S45-S36/37/39
• RTECS：XM7570000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds